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Batabulin Among Tubulin-Targeting Agents

The table below summarizes Batabulin and other agents based on the information available in the search

results.

Compound
Name

Binding Site Binding Mode Reported Specificity / Note

Batabulin
(T138067)

Cys239 of β-tubulin

[1]

Covalent

(irreversible) [1]

Reached Phase II clinical trials [1]

Paclitaxel
(Taxol)

Taxane site on β-

tubulin [2]

Non-covalent

(reversible) [2]

Resistance linked to βIII-tubulin
overexpression [3] [2] [4]

Colchicine Colchicine site on

β-tubulin [1]

Non-covalent

(reversible) [1]

Effectiveness is independent of β-

tubulin isotype composition [1]

2CTC / 3CTC Cys241 of β-tubulin

[1]

Covalent

(irreversible) [1]

Colchicine-site ligands used for binding

site morphology studies [1]

Vinca
Alkaloids

Vinca site on β-

tubulin [2]

Non-covalent

(reversible) [2]

Subject to multidrug resistance (MDR)

[1] [4]
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Compound
Name

Binding Site Binding Mode Reported Specificity / Note

Withaferin A Cys303 of β-tubulin

[1]

Covalent

(irreversible) [1]

Natural product with anticancer activity

[1]

Pironetin Cys316 of α-tubulin

[1]

Covalent

(irreversible) [1]

Binds to α-tubulin instead of β-tubulin

[1]

Ottelion A Cys241 of β-tubulin

[1]

Covalent

(irreversible) [1]

Highly cytotoxic (pM–nM range) [1]

Batabulin's Covalent Binding Mechanism

Batabulin's design incorporates a reactive functional group intended for covalent binding to tubulin,

distinguishing it from classical reversible inhibitors [1].

Batabulin

Cysteine Residue (Cys239)

  Forms Covalent Bond

β-tubulin
  Part of

Inactive Tubulin Disrupted Microtubule Dynamics

Mitotic Arrest

Apoptosis (Cell Death)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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